Cas no 50870-57-0 (5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl-)

5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl- structure
50870-57-0 structure
Product name:5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl-
CAS No:50870-57-0
MF:C12H15N3
MW:201.267602205276
CID:1569796
PubChem ID:71366408

5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Heptene-1,3,5-tricarbonitrile, 2,4-dimethyl-
    • 2,4-dimethylhept-5-ene-1,3,5-tricarbonitrile
    • DTXSID20789769
    • 50870-57-0
    • Inchi: InChI=1S/C12H15N3/c1-4-11(7-14)10(3)12(8-15)9(2)5-6-13/h4,9-10,12H,5H2,1-3H3
    • InChI Key: MXQLYXUCEAQGNM-UHFFFAOYSA-N
    • SMILES: CC=C(C#N)C(C)C(C#N)C(C)CC#N

Computed Properties

  • Exact Mass: 201.12675
  • Monoisotopic Mass: 201.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • PSA: 71.37

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